Cas no 942070-84-0 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole)

5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole is a boronic ester derivative of oxazole, serving as a versatile intermediate in organic synthesis and cross-coupling reactions. Its tetramethyl dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. The oxazole ring contributes to its utility in pharmaceutical and agrochemical applications, where heterocyclic frameworks are often required. This compound is particularly valuable in Suzuki-Miyaura couplings, enabling efficient C-C bond formation with high selectivity. Its well-defined structure and reactivity make it a reliable reagent for constructing complex molecular architectures in medicinal chemistry and materials science.
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole structure
942070-84-0 structure
Product Name:5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
CAS No:942070-84-0
MF:C9H14BNO3
MW:195.023362636566
MDL:MFCD12405501
CID:2130518
PubChem ID:53427091
Update Time:2025-06-09

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Oxazole
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole (ACI)
    • 2-(Oxazol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-(4,4,5,5-Tetramethyl-1,2,3-dioxaborolan-2-yl)oxazole
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole
    • 942070-84-0
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
    • DA-17462
    • DTXSID50699448
    • AB65539
    • P19499
    • CS-0094554
    • OXAZOL-5-YLBORONIC ACID PINACOL ESTER
    • 1,3-Oxazol-5-ylboronic acid pinacol ester
    • SY045196
    • AS-83377
    • VKDRZPADYMLKNW-UHFFFAOYSA-N
    • Oxazole-5-boronic acid pinacol ester
    • SCHEMBL120878
    • MFCD12405501
    • MDL： MFCD12405501
    • Inchi： 1S/C9H14BNO3/c1-8(2)9(3,4)14-10(13-8)7-5-11-6-12-7/h5-6H,1-4H3
    • InChI Key： VKDRZPADYMLKNW-UHFFFAOYSA-N
    • SMILES： N1C=C(B2OC(C)(C)C(C)(C)O2)OC=1

Computed Properties

  • Exact Mass: 195.1066735g/mol
  • Monoisotopic Mass: 195.1066735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 276.7±13.0 ºC (760 Torr),
  • Flash Point: 121.1±19.8 ºC,

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Security Information

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T302615-1mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
 942070-84-0
1mg
 $69.00 2023-05-17
TRC
T302615-5mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
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 $110.00 2023-05-17
TRC
T302615-10mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
 942070-84-0
10mg
 $178.00 2023-05-17
TRC
T302615-25mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
 942070-84-0
25mg
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TRC
T302615-50mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
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50mg
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TRC
T302615-100mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxazole
 942070-84-0
100mg
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0181P-1g
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
 942070-84-0 96%
1g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0181P-5g
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
 942070-84-0 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0181P-500mg
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
 942070-84-0 96%
500mg
 4655.75CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0181P-250mg
5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazole
 942070-84-0 96%
250mg
 2756.14CNY 2021-05-07

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Production Method

Production Method 1

942070-84-0 942070-84-0
Reaction Conditions
Reference
Synthesis of fused heterocyclic DYRK1A inhibitors treating neurological disorders
, World Intellectual Property Organization, , ,

Production Method 2

288-42-6 288-42-6
25015-63-8 25015-63-8
942070-84-0 942070-84-0
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Pentane ;  10 - 15 min, rt
1.2 Catalysts: 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ;  rt; 20 min, rt
1.3 Solvents: Diethyl ether ;  rt; 5 min, rt
Reference
Preparation of oxazole, imidazole, and pyrazole boryl compounds using iridium complexes
, United States, , ,

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Raw materials

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole Preparation Products

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